Cas no 685135-21-1 (Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester)

• Product Name: Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester
• CAS No: 685135-21-1
• MF: C₁₆H₁₅ClN₂O₅
• MW: 350.75
• CID: 5519615
• PubChem ID: 1192236
• Update Time: 2025-05-20

Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester
• METHYL 4-[3-CHLORO-4-(MORPHOLIN-4-YL)-2,5-DIOXOPYRROL-1-YL]BENZOATE
• G65852
• 685135-21-1
• WAY-323972
• Methyl 4-(3-chloro-4-morpholino-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
• SR-01000113136
• AKOS001699329
• SR-01000113136-1

• Inchi： 1S/C16H15ClN2O5/c1-23-16(22)10-2-4-11(5-3-10)19-14(20)12(17)13(15(19)21)18-6-8-24-9-7-18/h2-5H,6-9H2,1H3
• InChI Key： JIDPPVRVNVTURA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C(=O)C(N3CCOCC3)=C(Cl)C2=O)C=C1

Computed Properties

• Exact Mass: 350.0669493g/mol
• Monoisotopic Mass: 350.0669493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Additional information on Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester

Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester: A Comprehensive Overview

Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester (CAS no. 685135-21-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit a unique combination of structural features and functional properties, making it a promising candidate for various applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic and aromatic moieties in its structure endows it with the potential to interact with biological targets in diverse ways.

The molecular structure of this compound is characterized by a central benzoic acid core, which is a well-known aromatic carboxylic acid widely used in the synthesis of pharmaceuticals and other fine chemicals. Attached to this core is a complex 3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl moiety. This moiety introduces several key functional groups, including a chloro substituent and an oxo group, which can participate in various chemical reactions and interactions. The morpholinyl group further enhances the complexity of the molecule by introducing a nitrogen-containing heterocycle, which is known for its ability to form stable hydrogen bonds with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. The dihydro-pyrrole scaffold is particularly noteworthy due to its presence in many bioactive molecules. The 2,5-dioxo functionality adds an additional layer of reactivity, allowing for further derivatization and functionalization. These structural features make Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester a versatile building block for the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of aromatic and heterocyclic moieties suggests that it may have interactions with enzymes and receptors relevant to various diseases. For instance, the morpholinyl group has been shown to enhance binding affinity in certain pharmacological contexts. This makes it an attractive candidate for further investigation in the development of new therapeutic agents.

Recent studies have begun to explore the pharmacological properties of similar compounds containing the dihydro-pyrrole scaffold. These studies have revealed that such molecules can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the chloro group in Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester may further modulate these activities by influencing electronic properties and steric interactions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These methods not only highlight the synthetic prowess required but also demonstrate the compound's complexity and potential utility.

In addition to its pharmaceutical applications, Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-, methyl ester has potential uses in material science and chemical research. Its unique structure makes it a valuable intermediate for synthesizing more complex organic molecules used in various industrial processes. The ability to functionalize multiple sites on the molecule allows for fine-tuning of its properties for specific applications.

The chemical stability and reactivity profile of this compound are also areas of interest. Studies have shown that it can undergo various transformations under different conditions, making it a versatile tool for synthetic chemists. Understanding these properties is crucial for optimizing its use in both laboratory research and industrial applications.

As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is likely to grow. The development of novel drugs often relies on identifying new molecular scaffolds that can interact effectively with biological targets. Benzoic acid derivatives are known for their versatility and have been successfully used in numerous drug candidates over the years.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods allow researchers to predict how it will behave under different conditions and how it might interact with biological targets. These predictions are invaluable for guiding experimental work and can significantly reduce the time required to develop new drug candidates.

In conclusion, Benzoic acid, 4-[3-chloro-2,5-dihydro-4-(4-morpholinyl)-2,5-dioxo-1H-pyrrol-1-yl]-methyl ester (CAS no. 685135-21) is a highly interesting molecule with significant potential applications in pharmaceutical chemistry and beyond. Its complex structure and diverse functional groups make it a valuable tool for synthetic chemists and drug discoverers alike. As research progresses，this compound is likely to play an increasingly important role in the development of new therapeutic agents.